Cas no 86604-78-6 ((4-methoxy-3,5-dimethylpyridin-2-yl)methanol)

(4-Methoxy-3,5-dimethylpyridin-2-yl)methanol is a pyridine derivative featuring a hydroxymethyl group at the 2-position and methoxy and methyl substituents at the 4-, 3-, and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its functional groups enable further derivatization, such as oxidation to aldehydes or esterification, enhancing its utility in constructing complex molecular frameworks. The methoxy and dimethyl substitutions contribute to steric and electronic modulation, influencing reactivity and selectivity in coupling or substitution reactions. High purity grades are available, ensuring consistency in research and industrial processes. Its stability under standard conditions makes it a reliable reagent for synthetic workflows.
(4-methoxy-3,5-dimethylpyridin-2-yl)methanol structure
86604-78-6 structure
Product Name:(4-methoxy-3,5-dimethylpyridin-2-yl)methanol
CAS No:86604-78-6
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD01076195
CID:61003
PubChem ID:737823
Update Time:2026-02-28

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-4-methoxy-2-pyridinemethanol
    • ((4-Methoxy-3,5-dimethyl)-2-pyridinyl)methanol
    • 4-methoxy-3,5-dimethyl-2-pyridylmethanol
    • PYRMETHYLALCOHOL
    • 2-HYDROXYMETHYL-4-METHOXY-3,5-DIMETHYLPYRIDINE
    • 2-HYDROXYMETHYL-3,5-DIMETHYL-4-METHOXY PYRIDINE
    • 3,5-DIMETHYL-2-HYDROXYMETHYL-4-METHOXYPYRIDINE
    • 4-METHOXY-3,5-DIMETHYL-2-HYDROXYMETHYL PYRIDINE
    • 4-METHOX
    • 3,5-DIMETHYL-2-PYRIDINEMETHANOL
    • (4-METHOXY-3,5-DIMETHYLPYRIDIN-2-YL)METHANOL
    • 4-methoxy-3,5-dimethylpyridine-2-methanol
    • Hydroxymethyl-3,5-Dimethyl-4-Methoxy Pyridine
    • 2-Hydroxymethyl-3,5-Dimethyl-4-
    • 2-Hydroxymethyl-3,5-Dimethy-4-Methoxypyridine 4-Methoxy-3,5-Dimethyl-2-Hydro
    • 2-(Hydroxymethyl)-3,5-dimethyl-4-methoxy pyridine
    • 4-Methoxy-3,5-dimethyl-2-pyridinemethanol
    • 4-Methoxy-3,5-dimethyl-2-hydroxymethylpyridine
    • 2-pyridinemethanol, 4-methoxy-3,5-dimethyl-
    • GGY8VS6G2D
    • 2-hydroxymethyl-3,5-dimethyl-4-methoxypyridine
    • (4-methoxy-3,5-di
    • 4-Methoxy-3,5-dimethyl-2-pyridinemethanol (ACI)
    • 2-(Hydroxymethyl)-3,5-dimethyl-4-methoxypyridine
    • 4-Methoxy-3,5-dimethyl-2-(hydroxymethyl)pyridine
    • (4-methoxy-3,5-dimethylpyridin-2-yl)methanol
    • MDL: MFCD01076195
    • Inchi: 1S/C9H13NO2/c1-6-4-10-8(5-11)7(2)9(6)12-3/h4,11H,5H2,1-3H3
    • InChI Key: PSEPRWKZZJWRCB-UHFFFAOYSA-N
    • SMILES: OCC1C(C)=C(OC)C(C)=CN=1

Computed Properties

  • Exact Mass: 167.09500
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42.4

Experimental Properties

  • Color/Form: solid
  • Density: 1.0920
  • Melting Point: 60.0 to 63.0 deg-C
  • Boiling Point: 289.1°C at 760 mmHg
  • Flash Point: 128.7°C
  • Refractive Index: 1.528
  • PSA: 42.35000
  • LogP: 1.19930
  • Solubility: Not determined

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • WGK Germany:3
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Storage Condition:Store at room temperature
  • Risk Phrases:R36/37/38

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Pricemore >>

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(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Preparation of 2-hydroxymethyl-4-methoxy-3,5-dimethylpyridine by methoxylation
, Japan, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrogen ,  Sulfuric acid ,  Iron chloride (FeCl3) Catalysts: Palladium Solvents: Water
Reference
Preparation of 2-hydroxymethyl-4-methoxy-3,5-dimethylpyridine from cyanopyridine
, Japan, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Water Catalysts: Hydrochloric acid Solvents: Water
2.1 Reagents: Borane
Reference
Process for preparation of 4-substituted 2-(hydroxymethyl)-3,5-dimethylpyridines useful as omeprazole intermediates
, Spain, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of 2-(chloro- and hydroxymethyl)-3,5-dimethyl-4-methoxy pyridine
, European Patent Organization, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Borane
Reference
Process for preparation of 4-substituted 2-(hydroxymethyl)-3,5-dimethylpyridines useful as omeprazole intermediates
, Spain, , ,

Production Method 6

Reaction Conditions
1.1 rt → 90 °C; 1.5 h, 90 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 8
2.1 Reagents: Sodium hydroxide Solvents: Water ;  2 h, 80 °C
Reference
Synthesis of 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride
Xu, Bao-cai; et al, Jingxi Huagong, 2004, 21(1), 67-69

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ;  2 h, 95 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
2.1 Reagents: Acetic anhydride ;  2 h, 100 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ;  1 h, rt
Reference
Image-Guided Development of Heterocyclic Sulfoxides as Ligands for Tau Neurofibrillary Tangles: From First-in-Man to Second-Generation Ligands
Rafique, Waqas; et al, ACS Omega, 2018, 3(7), 7567-7579

Production Method 8

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane
Reference
Preparation of pyridine derivatives as intermediate for antiulcers.
, Japan, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Acetic anhydride ;  1.5 h, 100 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  3 h, pH 8, 50 °C
Reference
Synthesis of 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride
Dai, Guiyuan; et al, Zhongguo Yiyao Gongye Zazhi, 2004, 35(5), 261-262

Production Method 10

Reaction Conditions
1.1 Reagents: Acetic anhydride ;  2 h, 100 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  1 h, rt
Reference
Image-Guided Development of Heterocyclic Sulfoxides as Ligands for Tau Neurofibrillary Tangles: From First-in-Man to Second-Generation Ligands
Rafique, Waqas; et al, ACS Omega, 2018, 3(7), 7567-7579

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  2 h, 80 °C
Reference
Synthesis of 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride
Xu, Bao-cai; et al, Jingxi Huagong, 2004, 21(1), 67-69

Production Method 12

Reaction Conditions
1.1 Solvents: Water
Reference
Improved preparation of 2-(halomethyl)-3,5-dimethyl-4-methoxypyridine hydrohalides, intermediates for omeprazole
, Spain, , ,

Production Method 13

Reaction Conditions
1.1 -
2.1 Reagents: Sodium nitrite Catalysts: Acetic acid
Reference
Preparation of 3,5-dimethyl-4-methoxypyridine-2-methanol and -methyl chloride
, Germany, , ,

Production Method 14

Reaction Conditions
1.1 Reagents: Sodium nitrite Catalysts: Acetic acid
Reference
Preparation of 3,5-dimethyl-4-methoxypyridine-2-methanol and -methyl chloride
, Germany, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  30 min, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 11, 0 °C
Reference
Identification of Human Alanine-Glyoxylate Aminotransferase Ligands as Pharmacological Chaperones for Variants Associated with Primary Hyperoxaluria Type 1
Grottelli, Silvia; et al, Journal of Medicinal Chemistry, 2022, 65(14), 9718-9734

Production Method 16

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0.5 h
Reference
Preparation of 2-hydroxymethyl-3,5-dimethyl-4-methoxypyridine and its intermediates
, Taiwan, , ,

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Raw materials

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Preparation Products

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:86604-78-6)3,5-Dimethyl-4-methoxy-2-pyridinemethanol
Order Number:sfd18816;1680530
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:86604-78-6)4-甲氧基-3,5-二甲基-2-羟甲基吡啶
Order Number:LE1680530
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on (4-methoxy-3,5-dimethylpyridin-2-yl)methanol

Chemical Profile of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol (CAS No. 86604-78-6)

(4-methoxy-3,5-dimethylpyridin-2-yl)methanol, identified by its CAS number 86604-78-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This pyridine derivative features a unique structural framework that has garnered considerable attention from the scientific community due to its potential applications in drug development and synthetic chemistry.

The molecular structure of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol consists of a pyridine core substituted with a methoxy group at the 4-position and two methyl groups at the 3- and 5-positions, along with a hydroxymethyl group at the 2-position. This particular arrangement imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways. The presence of both electron-donating (methoxy) and electron-withdrawing (methyl) groups enhances its reactivity, making it a versatile building block for more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds like (4-methoxy-3,5-dimethylpyridin-2-yl)methanol due to their diverse biological activities. Pyridine derivatives are well-known for their role in medicinal chemistry, often serving as key structural motifs in therapeutic agents. The compound’s ability to interact with biological targets makes it a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, antimicrobial, and anticancer activities. These findings underscore the importance of this compound in advancing therapeutic strategies.

The synthesis of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol involves multi-step organic transformations that highlight its synthetic versatility. Recent advancements in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing the environmental impact of its production. Such improvements are crucial for aligning pharmaceutical manufacturing with green chemistry principles.

Moreover, the chemical properties of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol make it an attractive candidate for use in material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules suggests potential uses in coordination chemistry and catalysis. Additionally, its solubility characteristics and thermal stability make it suitable for inclusion in various industrial formulations.

The growing body of research on (4-methoxy-3,5-dimethylpyridin-2-yl)methanol underscores its significance as a chemical entity. As scientific understanding continues to evolve, new applications and derivatives are likely to emerge, further solidifying its role in both academic and industrial settings. The compound’s unique combination of structural features and reactivity makes it a cornerstone of modern chemical research.

In conclusion, (4-methoxy-3,5-dimethylpyridin-2-yl)methanol (CAS No. 86604-78-6) represents a fascinating subject of study with far-reaching implications. Its contributions to pharmaceutical development, synthetic chemistry, and material science highlight its multifaceted utility. As research progresses, this compound is poised to play an even greater role in shaping the future of chemical innovation.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:86604-78-6)3,5-Dimethyl-4-methoxy-2-pyridinemethanol
sfd18816;1680530
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:86604-78-6)4-甲氧基-3,5-二甲基-2-羟甲基吡啶
LE1680530
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email